Cas no 542-52-9 (Dibutyl carbonate)

• Product Name: Dibutyl carbonate
• CAS No: 542-52-9
• MF: C₉H₁₈O₃
• MW: 174.237423419952
• MDL: MFCD00043938
• CID: 367708
• PubChem ID: 68333
• Update Time: 2025-10-31

Dibutyl carbonate Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, dibutylester
• DIBUTYL CARBONATE
• Dibuthyl carbonate
• Di-n-butyl carbonate
• Kohlensaeure-dibutylester
• n-Butyl carbonate
• Carbonic Acid Dibutyl Ester
• Carbonic acid,dibutyl ester
• Carbonic acid, dibutyl ester
• Dibutylcarbonate
• 62WFZ7P7QB
• QLVWOKQMDLQXNN-UHFFFAOYSA-N
• di-n-butylcarbonate
• Carbonic acid dibutyl
• n-C4H9OC(O)OC4H9-n
• Carbonic acid, di-n-butyl ester
• NSC8462
• NE10998
• AK609210
• InChI=1/C9
• Dibutyl carbonate

• MDL： MFCD00043938
• Inchi： 1S/C9H18O3/c1-3-5-7-11-9(10)12-8-6-4-2/h3-8H2,1-2H3
• InChI Key： QLVWOKQMDLQXNN-UHFFFAOYSA-N
• SMILES： O(C(=O)OCCCC)CCCC

Computed Properties

• Exact Mass: 174.12600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 8
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3

Experimental Properties

• Density: d420 0.9251; d425 0.9388
• Boiling Point: 207°C(lit.)
• Refractive Index: nD20 1.4117
• PSA: 35.53000
• LogP: 2.73980
• Merck: 1558

Dibutyl carbonate Security Information

• Prompt：warning
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Carbonic acid diesters
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Dibutyl carbonate

Dibutyl carbonate (CAS No. 542-52-9): Applications and Recent Research Developments

Dibutyl carbonate, with the chemical formula C₈H₁₆O₃ and a CAS number of 542-52-9, is an organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This colorless liquid is widely recognized for its versatility and utility in various industrial and laboratory applications. Its unique chemical properties make it an excellent solvent, reagent, and intermediate in the synthesis of complex molecules.

The compound is primarily used as a green solvent due to its low toxicity, high boiling point, and good solvency for a wide range of organic materials. These characteristics have positioned dibutyl carbonate as a preferred alternative to traditional volatile organic compounds (VOCs) in many industrial processes. Recent studies have highlighted its potential in reducing environmental impact while maintaining high efficiency in chemical reactions.

In the realm of pharmaceuticals, dibutyl carbonate has been explored as a key component in the synthesis of active pharmaceutical ingredients (APIs). Its ability to act as a catalyst activator and a reaction medium has been particularly useful in the production of drugs that require precise control over reaction conditions. For instance, it has been utilized in the synthesis of antiviral and anti-inflammatory agents, where its stabilizing properties help maintain the integrity of sensitive molecular structures.

One of the most intriguing aspects of dibutyl carbonate is its role in polymer chemistry. Researchers have discovered that it can serve as a monomer or co-monomer in the production of biodegradable polymers. These polymers are gaining traction due to their environmental benefits and potential applications in packaging, medical devices, and sustainable materials. The compound's ability to enhance polymerization reactions while minimizing byproduct formation makes it an attractive choice for industrial-scale applications.

Recent advancements in nanotechnology have also opened new avenues for dibutyl carbonate. Its use as a dispersing agent in nanomaterial synthesis has been reported to improve the quality and consistency of nanoparticles. This application is particularly relevant in the development of advanced materials for electronics, coatings, and drug delivery systems. The compound's ability to stabilize nanoparticles during synthesis ensures uniform particle size distribution, which is crucial for achieving desired material properties.

The compound's role in energy storage systems is another area of active research. Dibutyl carbonate has been investigated as an electrolyte component in lithium-ion batteries due to its high dielectric constant and thermal stability. Studies have shown that incorporating dibutyl carbonate into battery formulations can enhance charge-discharge cycles and improve overall battery performance. This development holds promise for extending the lifespan of energy storage devices and reducing their environmental footprint.

In conclusion, dibutyl carbonate (CAS No. 542-52-9) is a multifaceted compound with diverse applications across multiple industries. Its use as a green solvent, pharmaceutical intermediate, polymer monomer, nanotechnology dispersant, and energy storage component underscores its importance in modern chemical research. As scientists continue to explore its potential, new applications and innovations are likely to emerge, further solidifying its position as a valuable chemical resource.